Cas no 1361552-82-0 (2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol)

• Product Name: 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol
• CAS No: 1361552-82-0
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927023
• Update Time: 2025-05-21

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H8Cl3NO/c13-10-4-1-7(5-11(10)14)9-3-2-8(6-17)16-12(9)15/h1-5,17H,6H2
• InChI Key： HIRSTQPIFVOKIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=N1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol

Recent Advances in the Study of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol (CAS: 1361552-82-0)

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol (CAS: 1361552-82-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and potential applications in drug discovery.

The compound's unique structure, featuring a pyridine core with chloro and dichlorophenyl substituents, has been the subject of extensive investigation. Researchers have explored its reactivity and stability under various conditions, providing valuable insights into its suitability for further chemical modifications. Recent publications have reported optimized synthetic protocols for 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol, emphasizing improvements in yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry programs.

In the context of drug discovery, 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol has shown promise as a scaffold for the development of kinase inhibitors. Preliminary studies indicate that derivatives of this compound exhibit selective activity against specific kinase targets involved in cancer and inflammatory diseases. For instance, a recent study demonstrated that certain analogs of this compound effectively inhibit the activity of JAK kinases, which are implicated in autoimmune disorders. These findings underscore the potential of this scaffold in the design of next-generation therapeutics.

Furthermore, advancements in computational chemistry have enabled researchers to model the interactions of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol with biological targets at the atomic level. Molecular docking studies have revealed key binding motifs and structural features that contribute to its inhibitory activity. These insights are being leveraged to guide the rational design of more potent and selective derivatives, with the aim of improving pharmacokinetic properties and reducing off-target effects.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on introducing hydrophilic groups and modifying the pyridine core to enhance these properties. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-methanol (CAS: 1361552-82-0) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research is uncovering its potential in targeting diverse disease pathways, and continued optimization efforts are likely to yield clinically relevant compounds. This brief highlights the importance of interdisciplinary approaches in advancing the understanding and application of this compound in drug discovery.